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Compound of Interest

Compound Name: Cyclo(his-pro) TFA

Cat. No.: B2723312 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and environmental responsibility is paramount when handling and disposing of chemical

compounds like Cyclo(his-pro) TFA. Due to the presence of Trifluoroacetic acid (TFA), a

corrosive substance, specific handling and disposal protocols are required. This guide provides

essential, step-by-step procedures for the safe disposal of Cyclo(his-pro) TFA, ensuring the

protection of personnel and compliance with environmental regulations.

Chemical and Safety Data Overview
Cyclo(his-pro) TFA is a salt of the cyclic dipeptide Cyclo(his-pro) and Trifluoroacetic acid.

While a specific Safety Data Sheet (SDS) for the combined salt is not readily available, the

hazards of its components should be considered.
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Compound Formula Molecular Weight Key Hazards

Cyclo(his-pro) TFA C13H15F3N4O4 348.28 g/mol

H302 (Harmful if

swallowed), H315

(Causes skin

irritation), H319

(Causes serious eye

irritation)[1]

Trifluoroacetic acid

(TFA)
C2HF3O2 114.02 g/mol

Corrosive, causes

severe skin burns and

eye damage, harmful

if inhaled

Note: Trifluoroacetic acid is a common counterion used in the purification of peptides via High-

Performance Liquid Chromatography (HPLC).[2] Its presence significantly influences the

required disposal protocol.

Experimental Workflow for Disposal
The proper disposal of Cyclo(his-pro) TFA follows a structured workflow to ensure safety and

regulatory compliance. This involves waste identification, segregation, containerization, and

coordination with environmental health and safety personnel.
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Waste Identification & Segregation

Containerization & Labeling

Decontamination & Final Disposal

Characterize all waste containing
Cyclo(his-pro) TFA as hazardous

chemical waste.

Segregate from other waste streams.
Do not mix with incompatible chemicals.

  Initial Step

Use a designated, properly sealed,
and compatible waste container.

Label container clearly with:
'Hazardous Waste',
'Cyclo(his-pro) TFA',

and associated hazards (Corrosive).

  Packaging

Triple-rinse all contaminated labware.
Collect rinsate as hazardous waste.

Store sealed waste container in a
designated, secure area.

  Preparation

Contact Environmental Health & Safety (EHS)
for waste pickup and disposal.

  Final Step

Click to download full resolution via product page

Caption: Disposal workflow for Cyclo(his-pro) TFA.
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Detailed Disposal Protocol
The primary principle for disposing of Cyclo(his-pro) TFA is to never dispose of it down the

drain or in regular trash.[3] All waste must be managed in accordance with institutional and

local environmental regulations.

1. Waste Identification and Segregation:

Waste Characterization: All waste containing Cyclo(his-pro) TFA, including the pure

compound, solutions, and any contaminated materials (e.g., pipette tips, gloves, weigh

boats), must be classified as hazardous chemical waste.[3]

Segregation: Keep Cyclo(his-pro) TFA waste separate from other chemical waste streams

to prevent unintended reactions.[3] Store this waste in a designated and secure area away

from general laboratory traffic.

2. Personal Protective Equipment (PPE):

Before handling Cyclo(his-pro) TFA waste, ensure appropriate PPE is worn, including:

Safety goggles

Chemical-resistant gloves (e.g., nitrile)

Lab coat

3. Containerization and Labeling:

Waste Container: Use a dedicated, leak-proof, and chemically compatible container for

collecting Cyclo(his-pro) TFA waste. The container must have a secure screw-top cap.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "Cyclo(his-pro) TFA (Cyclo(histidyl-proline) Trifluoroacetate)". The label

should also indicate the primary hazards, such as "Corrosive" due to the TFA component.

4. Decontamination of Labware:
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Any labware or equipment that has come into contact with Cyclo(his-pro) TFA must be

decontaminated.

Rinsing Procedure: Triple-rinse the contaminated labware with a suitable solvent (e.g., water

or ethanol).

Rinsate Collection: The rinsate from the decontamination process must be collected and

treated as hazardous waste. Add the rinsate to the designated Cyclo(his-pro) TFA waste

container.

Final Cleaning: After triple-rinsing and collecting the rinsate, the labware can be washed

according to standard laboratory procedures.

5. Final Disposal:

Storage: Store the sealed and labeled waste container in a designated secondary

containment bin in a well-ventilated area, away from incompatible materials.

Professional Disposal: The disposal of this chemical waste must be handled by trained

professionals. Contact your institution's Environmental Health and Safety (EHS) department

to schedule a waste pickup. Ensure all containers are properly sealed and labeled before the

scheduled pickup.

By adhering to these procedures, researchers can ensure the safe and responsible disposal of

Cyclo(his-pro) TFA, fostering a secure laboratory environment and maintaining environmental

compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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